Cas no 1427053-53-9 (1-Benzobthien-4-yl-piperazine, d8)

• Product Name: 1-Benzobthien-4-yl-piperazine, d8
• CAS No: 1427053-53-9
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5055486
• Update Time: 2025-06-08

1-Benzobthien-4-yl-piperazine, d8 Chemical and Physical Properties

Names and Identifiers

• 1-Benzo[b]thien-4-yl-piperazine, d8
• 1-Benzobthien-4-yl-piperazine, d8

• Inchi： 1S/C12H14N2S/c1-2-11(14-7-5-13-6-8-14)10-4-9-15-12(10)3-1/h1-4,9,13H,5-8H2
• InChI Key： VMIRJNDPLCQEHB-UHFFFAOYSA-N
• SMILES： C12C=CSC1=CC=CC=2N1C([H])([H])C([H])([H])NC([H])([H])C1([H])[H]

Additional information on 1-Benzobthien-4-yl-piperazine, d8

Introduction to 1-Benzobthien-4-yl-piperazine, d8 (CAS No. 1427053-53-9)

1-Benzobthien-4-yl-piperazine, d8 (CAS No. 1427053-53-9) is a deuterated compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a deuterated analog of 1-benzothien-4-yl-piperazine, which is known for its potential applications in the development of novel therapeutic agents. The introduction of deuterium atoms into the molecular structure can significantly alter the pharmacokinetic properties of the compound, leading to improved metabolic stability and reduced toxicity.

The chemical structure of 1-Benzobthien-4-yl-piperazine, d8 consists of a benzothiophene ring linked to a piperazine moiety, with deuterium atoms replacing hydrogen atoms at specific positions. This unique structure provides several advantages over its non-deuterated counterpart, making it an attractive candidate for various research applications.

In recent studies, 1-Benzobthien-4-yl-piperazine, d8 has been investigated for its potential as a lead compound in the development of drugs targeting neurological disorders. The deuterium substitution has been shown to enhance the compound's metabolic stability, thereby extending its half-life in vivo and improving its therapeutic window. This property is particularly valuable in the treatment of chronic conditions where prolonged drug exposure is necessary.

The pharmacological profile of 1-Benzobthien-4-yl-piperazine, d8 has also been explored in preclinical models. Research has demonstrated that this compound exhibits potent activity against specific receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The enhanced stability and reduced toxicity associated with deuterium substitution make it a promising candidate for further clinical evaluation.

In addition to its potential therapeutic applications, 1-Benzobthien-4-yl-piperazine, d8 is also used as a reference standard in analytical chemistry. Its well-defined structure and stable isotopic composition make it an ideal choice for quantitative analysis and method validation in pharmaceutical development and quality control processes.

The synthesis of 1-Benzobthien-4-yl-piperazine, d8 involves several steps, including the formation of the benzothiophene ring and the subsequent coupling with the piperazine moiety. The introduction of deuterium atoms requires specialized techniques such as deuteration reactions using deuterated reagents or isotopic exchange methods. These synthetic routes have been optimized to ensure high yields and purity levels, making the compound readily available for research purposes.

The safety profile of 1-Benzobthien-4-yl-piperazine, d8 has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 1-Benzobthien-4-yl-piperazine, d8 (CAS No. 1427053-53-9) is a promising deuterated compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders and other chronic conditions. Ongoing research continues to explore its full potential, paving the way for innovative treatments in the future.